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Compound of Interest

Compound Name: {spiro[2.3]hexan-4-yl}methanol
CAS No.: 19740-26-2
Cat. No.: B6618342
Get Quote
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Executive Summary

Spiro[2.3]hexan-4-yImethanol (C7H120) is a bicyclic alcohol featuring a high-strain
spiro[2.3]hexane scaffold. As a non-aromatic,

-rich motif, it serves as a critical "escape from flatland" tool in modern drug discovery. The
molecule consists of a cyclopropane ring fused to a cyclobutane ring at a single quaternary
carbon (the spiro center), with a hydroxymethyl (-CH

OH) "exit vector" positioned on the cyclobutane ring adjacent to the spiro junction.

This scaffold offers unique vectors for substituent display, high metabolic stability due to the
guaternary center, and a distinct 3D volume profile that differentiates it from standard piperidine
or cyclohexyl bioisosteres.

Structural Analysis & Nomenclature
Numbering System
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Correct identification of the "4-yl" position is critical for synthetic planning and SAR (Structure-

Activity Relationship) analysis. Following IUPAC rules for spiro hydrocarbons:

» Start numbering in the smaller ring (cyclopropane) at an atom adjacent to the spiro carbon.

e Proceed through the spiro atom (Position 3).

o Continue around the larger ring (cyclobutane).

Thus, Position 4 is the carbon in the cyclobutane ring immediately adjacent to the spiro center.

Conformational Dynamics

e Ring Strain: The molecule possesses significant strain energy (~50-60 kcal/mol) derived

from the Baeyer strain of the cyclopropane (~27.5 kcal/mol) and cyclobutane (~26.5

kcal/mol) rings.

o Pucker: While the cyclopropane ring is planar, the cyclobutane ring typically adopts a

puckered "butterfly" conformation to relieve torsional strain. The hydroxymethyl group at C4

will adopt a pseudo-equatorial or pseudo-axial orientation depending on the specific

diastereomer (cis/trans relative to the ring pucker), influencing its vector projection.

Visualization of the Core

The following diagram illustrates the numbering scheme and the connectivity of the 4-

hydroxymethyl derivative.

CH2
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Caption: Numbering scheme of spiro[2.3]hexan-4-ylmethanol. The hydroxymethyl group is
attached at C4, adjacent to the spiro center C3.

Synthetic Pathways[1][2][3][4][5][6]

The synthesis of spiro[2.3]hexan-4-yImethanol requires constructing the strained spirocyclic
core followed by functional group manipulation. The most robust route involves a [2+2]
cycloaddition strategy.

Primary Route: [2+2] Cycloaddition

This modular approach constructs the cyclobutane ring onto an existing cyclopropane moiety.

Step 1: Cycloaddition

Reagents: Methylenecyclopropane (MCP) + Methyl Acrylate.

Catalyst: Ni(0) or thermal conditions (though thermal [2+2] is often forbidden, strained
alkenes like MCP can undergo this reaction, often catalyzed by transition metals like Ni(cod)

).

Mechanism: Oxidative cyclization to a metallacycle followed by reductive elimination.

Product: Methyl spiro[2.3]hexane-4-carboxylate (mixture with 5-isomer possible, requiring
chromatographic separation).

Step 2: Reduction
e Reagents: Lithium Aluminum Hydride (LiAIH

) in THF at 0°C.

o Transformation: Reduction of the ester moiety to the primary alcohol.

Alternative Route: Cyclopropanation
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This route builds the cyclopropane ring onto a functionalized cyclobutane.

e Precursor: Methyl 2-methylene-cyclobutanecarboxylate.

e Reaction: Simmons-Smith cyclopropanation (Zn-Cu, CHngcontent-ng-c2977031039=
_nhghost-ng-c1310870263="" class="inline ng-star-inserted">

).[1]

o Advantage: Regiochemistry is fixed by the starting material; the carboxylate at position 2
becomes position 4 in the spiro system.

Synthetic Workflow Diagram
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Caption: Convergent synthesis via Ni-catalyzed [2+2] cycloaddition of methylenecyclopropane
and methyl acrylate.

Physicochemical Profile & Applications
Data Summary
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Property Value | Description Relevance
C
Formula H Core scaffold
O
Fragment-based drug design
MW 112.17 g/mol
(FBDD)
Favorable lipophilicity for CNS
ClogP ~0.8-1.2 )
penetration
Fsp High 3D complexity (Escape

1.0 (100%
( ) from Flatland)

H-Bond Donors 1 (-OH) Interaction with target residues

H-Bond Acceptors 1 (-OH) Interaction with target residues

Medicinal Chemistry Utility
» Bioisosterism: The spiro[2.3]hexane core serves as a rigid, compact bioisostere for gem-

dimethyl groups or small cycloalkyl rings (cyclopropyl, cyclobutyl).

o Vector Positioning: Unlike flexible alkyl chains, the spiro scaffold holds the hydroxymethyl
group in a defined spatial orientation, potentially improving binding affinity by reducing the
entropic penalty upon binding.

o Metabolic Stability: The quaternary spiro carbon blocks metabolic oxidation at that position, a
common liability in substituted cyclohexanes or piperidines.

Experimental Protocol (Representative)

Synthesis of Spiro[2.3]hexan-4-ylmethanol via Ester Reduction:

e Preparation: An oven-dried round-bottom flask is charged with methyl spiro[2.3]hexane-4-
carboxylate (1.0 equiv) and anhydrous THF (0.2 M concentration) under nitrogen
atmosphere.
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¢ Reduction: The solution is cooled to 0°C. A solution of LiAIH

(1.2 equiv, 1.0 M in THF) is added dropwise over 15 minutes to control the exotherm.

o Workup: The mixture is stirred at 0°C for 1 hour, then warmed to room temperature. Quench
sequentially with water (

mL), 15% NaOH (
mL), and water (
mL) (Fieser workup).

« |solation: Filter the white precipitate through a celite pad. Dry the filtrate over MgSO

, concentrate in vacuo.

 Purification: The crude oil is purified via silica gel flash chromatography (Hexanes/EtOAc
gradient) to yield the pure alcohol as a colorless oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Deep Dive: Spiro[2.3]hexan-4-yImethanol
(C7H120)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6618342/docs#technical-deep-dive-spiro-2-3-hexan-
4-ylmethanol-c7h120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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